Cas no 2172572-36-8 (4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol
• CAS No: 2172572-36-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6050745
• PubChem ID: 165733812
• Update Time: 2025-06-13

4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol
• 2172572-36-8
• EN300-1637759

• Inchi： 1S/C8H14N2O/c11-8-5-9-4-6(8)7-2-1-3-10-7/h1-2,6-11H,3-5H2
• InChI Key： GWMCGLVTYAXEJK-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1C=CCN1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 44.3Ų

Additional information on 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol

Recent Advances in the Study of 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol (CAS: 2172572-36-8)

The compound 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol (CAS: 2172572-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug discovery.

Recent studies have highlighted the versatility of 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine and dihydropyrrole moieties make it an attractive scaffold for the development of compounds targeting central nervous system (CNS) disorders, inflammatory diseases, and infectious agents. Researchers have employed advanced synthetic strategies, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that derivatives of 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol exhibit promising pharmacological properties. For instance, certain analogs have shown potent inhibitory effects on specific enzymes involved in neurodegenerative pathways, suggesting potential applications in Alzheimer's and Parkinson's disease research. Additionally, some derivatives have displayed notable anti-inflammatory and antimicrobial activities, further expanding the therapeutic potential of this chemical scaffold.

Mechanistic studies have begun to elucidate the molecular interactions of 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol derivatives with their biological targets. X-ray crystallography and molecular docking simulations have provided insights into the compound's binding modes with various protein targets, facilitating structure-activity relationship (SAR) analyses. These findings are crucial for the rational design of more potent and selective drug candidates based on this chemical framework.

From a drug development perspective, the pharmacokinetic properties of 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol derivatives are currently under investigation. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling has revealed favorable characteristics for certain analogs, including good blood-brain barrier permeability and acceptable metabolic stability. These properties make the compound particularly interesting for CNS-targeted therapeutics.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering novel synthetic methods and therapeutic applications. The compound's structural novelty and demonstrated biological activities position it as a valuable asset in the search for new treatments for various challenging medical conditions.

In conclusion, 4-(2,5-dihydro-1H-pyrrol-2-yl)pyrrolidin-3-ol (CAS: 2172572-36-8) represents a promising chemical entity with diverse therapeutic potential. Ongoing research continues to explore its applications across multiple disease areas, and future studies are expected to further validate its clinical relevance. The compound's unique structural features and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and drug discovery.